2-(3,4-Difluorophenoxy)-5-iodopyridine

• Molecular Formula: C11H6F2INO
• Molecular Weight: 333.07 g/mol
• IUPAC Name: 2-(3,4-difluorophenoxy)-5-iodopyridine
• InChI: InChI=1S/C11H6F2INO/c12-9-3-2-8(5-10(9)13)16-11-4-1-7(14)6-15-11/h1-6H
• InChI Key: RMGSDCXEVIIIMO-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=C(C=C1OC2=NC=C(C=C2)I)F)F

Description

2-(3,4-Difluorophenoxy)-5-iodopyridine is a halogen-substituted pyridine derivative characterized by a 3,4-difluorophenoxy group at the 2-position and an iodine atom at the 5-position of the pyridine ring. This compound is of interest in medicinal chemistry and materials science due to the electronic effects of fluorine and iodine substituents, which modulate reactivity, solubility, and biological interactions. Its synthesis often involves halogenation and coupling strategies, as seen in analogs like 2-(3,4-Difluorophenoxy)−5-fluoronicotinic acid .

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

Halogen-Substituted Pyridine Derivatives

(a) 2-(3,4-Difluorophenoxy)−5-fluoronicotinic Acid

• Structural Differences : Replaces iodine with fluorine at the 5-position and introduces a carboxylic acid group on the pyridine ring.
• Impact : The fluorine atom reduces steric bulk compared to iodine, while the carboxylic acid enhances polarity, improving water solubility but reducing membrane permeability. This analog is used in isotopic labeling studies due to its fluorine substituent .

(b) 2-(Benzyloxy)-5-iodopyridine

• Structural Differences: Substitutes the 3,4-difluorophenoxy group with a benzyloxy moiety.
• Impact: The benzyloxy group is less electron-withdrawing than difluorophenoxy, reducing the pyridine ring’s electrophilicity. This compound’s spectral data (e.g., NMR) are distinct due to the absence of fluorine atoms .

(c) 2-(2,4-Difluorophenyl)-5-nitropyridine

• Structural Differences: Features a nitro group at the 5-position and a 2,4-difluorophenyl group directly attached to the pyridine (vs. phenoxy linkage).
• Impact : The nitro group strongly withdraws electrons, increasing reactivity in substitution reactions. The 2,4-difluoro substitution alters the phenyl ring’s electronic profile compared to 3,4-difluoro, affecting π-π stacking interactions .

Pyridine Analogs with Heterocyclic Cores

(a) Pamapimod and R1487 (Pyrido[2,3-d]pyrimidinones)

• Structural Differences: These kinase inhibitors integrate a pyrido-pyrimidinone core with a 2,4-difluorophenoxy group.
• Impact: The fused heterocyclic core enhances planar rigidity, improving target binding affinity. The 2,4-difluorophenoxy moiety in these compounds offers different steric and electronic effects compared to the 3,4-difluorophenoxy group in the target compound, influencing kinase selectivity .

Phenoxy-Substituted Compounds in Non-Pharmaceutical Contexts

(a) Lignin Model Compound VDF

• Structural Differences: Contains a 3,5-difluorophenoxy group linked to a propane-diol side chain.
• Impact: Used in lignin degradation studies, the 3,5-difluoro substitution facilitates tracking via release of 3,5-difluorophenol. The absence of iodine limits its utility in radiolabeling applications compared to 5-iodopyridine derivatives .

Data Table: Key Properties of Selected Compounds

Compound Name	Molecular Weight (g/mol)	Halogen Substituents	Key Functional Groups	LogP (Predicted)	Applications/Notes
2-(3,4-Difluorophenoxy)-5-iodopyridine	347.06	I (5), F (3,4)	Phenoxy, Pyridine	3.2	Medicinal chemistry, radiopharmaceuticals
2-(3,4-Difluorophenoxy)−5-fluoronicotinic Acid	283.19	F (5, 3,4)	Carboxylic acid	1.8	Isotopic labeling
2-(Benzyloxy)-5-iodopyridine	311.12	I (5)	Benzyloxy	3.5	Synthetic intermediate
Pamapimod	420.37	F (2,4)	Pyrido-pyrimidinone	2.1	Kinase inhibitor

Key Research Findings

• Electronic Effects: The 3,4-difluorophenoxy group in 2-(3,4-Difluorophenoxy)-5-iodopyridine provides moderate electron-withdrawing effects, balancing reactivity and stability. Iodine’s polarizability enhances halogen-bonding interactions in drug-receptor binding, unlike fluorine in analogs like 5-fluoronicotinic acid .
• Biological Relevance: Pyrido-pyrimidinones (e.g., pamapimod) demonstrate superior kinase inhibition compared to simple pyridines, highlighting the importance of core heterocycle complexity .